Cas no 1243259-00-8 ((S)-1-Morpholinopropan-2-amine hydrochloride)

• Product Name: (S)-1-Morpholinopropan-2-amine hydrochloride
• CAS No: 1243259-00-8
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 5157875
• Update Time: 2025-10-29

(S)-1-Morpholinopropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Morpholinopropan-2-amine hydrochloride
• (S)-1-Morpholinopropan-2-aminehydrochloride
• (2S)-1-(MORPHOLIN-4-YL)PROPAN-2-AMINE HYDROCHLORIDE
• 4-Morpholineethanamine, α-methyl-, hydrochloride (1:1), (αS)-

• Inchi： 1S/C7H16N2O.ClH/c1-7(8)6-9-2-4-10-5-3-9;/h7H,2-6,8H2,1H3;1H/t7-;/m0./s1
• InChI Key： RCNXLEBXTHGOQC-FJXQXJEOSA-N
• SMILES： Cl.O1CCN(CC1)C[C@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 91.6
• Topological Polar Surface Area: 38.5

Additional information on (S)-1-Morpholinopropan-2-amine hydrochloride

(S)-1-Morpholinopropan-2-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1243259-00-8, commonly referred to as (S)-1-Morpholinopropan-2-Amine Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with an amino alcohol functionality. The morpholine moiety, a six-membered ring containing one oxygen atom and one nitrogen atom, is a well-known structural element in drug design due to its versatility and ability to participate in various hydrogen bonding interactions.

Recent studies have highlighted the potential of (S)-1-Morpholinopropan-2-Amine Hydrochloride in the development of novel therapeutic agents. Its stereochemistry, particularly the (S) configuration at the chiral center, plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have demonstrated that this compound exhibits promising bioavailability and selectivity in preclinical models, making it a candidate for further exploration in drug discovery pipelines.

The synthesis of (S)-1-Morpholinopropan-2-Amine Hydrochloride involves a multi-step process that typically begins with the preparation of the morpholine derivative. Key steps include nucleophilic substitution reactions and stereoselective reductions to establish the chiral center. The hydrochloride salt form is often preferred due to its stability and solubility properties, which are critical for formulation purposes.

In terms of physical properties, this compound exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 189 g/mol, and it has a density of 1.3 g/cm³. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of (S)-1-Morpholinopropan-2-Amine Hydrochloride has been extensively studied in recent years. In vitro assays have shown that it acts as a potent inhibitor of certain enzymes involved in metabolic pathways, suggesting its potential application in the treatment of metabolic disorders. Additionally, studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, further expanding its therapeutic potential.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecotoxicological effects. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it an attractive option for industries seeking eco-friendly chemical solutions.

In conclusion, (S)-1-Morpholinopropan-2-Amine Hydrochloride represents a valuable addition to the arsenal of chemical compounds with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable pharmacokinetic profile and biological activity, positions it as a promising candidate for future drug development efforts.